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Compound of Interest

Compound Name:
Ethyl 2-methyl-3-oxo-3-

phenylpropanoate

Cat. No.: B081791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of ethyl 2-methyl-3-oxo-3-
phenylpropanoate, a valuable intermediate in the synthesis of various organic compounds.

This document details the primary synthetic methodologies, experimental protocols, and

relevant quantitative data to support research and development in the chemical and

pharmaceutical sciences.

Introduction
Ethyl 2-methyl-3-oxo-3-phenylpropanoate, with the molecular formula C₁₂H₁₄O₃, is a β-keto

ester of significant interest in organic synthesis.[1][2] Its structure incorporates a ketone and an

ester functional group, making it a versatile precursor for the construction of more complex

molecules, including pharmaceuticals and other biologically active compounds. The primary

and most efficient methods for its synthesis involve the Claisen condensation reaction and the

alkylation of a precursor β-keto ester.

Synthetic Methodologies
The two principal strategies for the synthesis of ethyl 2-methyl-3-oxo-3-phenylpropanoate
are:
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Crossed Claisen Condensation: This method involves the base-catalyzed condensation of

ethyl propanoate and ethyl benzoate.[3][4][5] In this reaction, the enolate of ethyl propanoate

acts as a nucleophile, attacking the carbonyl carbon of ethyl benzoate, followed by the

elimination of an ethoxide ion.[3][6][7]

Alkylation of Ethyl Benzoylacetate: This two-step approach first involves the synthesis of

ethyl benzoylacetate (ethyl 3-oxo-3-phenylpropanoate), typically via a Claisen condensation

between ethyl acetate and ethyl benzoate.[8][9][10] The resulting ethyl benzoylacetate is

then deprotonated to form an enolate, which is subsequently alkylated with a methylating

agent, such as methyl iodide, to yield the final product.[11]

Reaction Pathways
The following diagrams illustrate the chemical transformations for the key synthetic routes.
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Caption: Crossed Claisen condensation of ethyl propanoate and ethyl benzoate.
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Step 1: Synthesis of Ethyl Benzoylacetate

Step 2: Methylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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